Cas no 1904147-09-6 ([cis-3-fluorooxan-4-yl]methanol)

• Product Name: [cis-3-fluorooxan-4-yl]methanol
• CAS No: 1904147-09-6
• MF: C₆H₁₁FO₂
• MW: 134.15
• CID: 5306934
• Update Time: 2026-03-10

[cis-3-fluorooxan-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• ((3R,4S)-3-fluorotetrahydro-2H-pyran-4-yl)methanol
• ((3S,4R)-4-fluorotetrahydro-2H-pyran-3-yl)methanol
• 2H-Pyran-4-methanol, 3-fluorotetrahydro-, (3R,4S)-rel-
• [cis-3-fluorooxan-4-yl]methanol

• Inchi： 1S/C6H11FO2/c7-6-4-9-2-1-5(6)3-8/h5-6,8H,1-4H2/t5-,6-/m0/s1
• InChI Key： SPFZJBOFKUZIMQ-WDSKDSINSA-N
• SMILES： C1OCC[C@@H](CO)[C@H]1F

Additional information on [cis-3-fluorooxan-4-yl]methanol

Introduction to [cis-3-fluorooxan-4-yl]methanol (CAS No. 1904147-09-6)

[cis-3-fluorooxan-4-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1904147-09-6, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a fluorooxane moiety in its molecular structure imparts distinct chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The [cis-3-fluorooxan-4-yl]methanol molecule consists of a cyclohexane ring substituted with a hydroxymethyl group at the 4-position and a fluorine atom at the 3-position. This configuration results in a stereogenic center, which is crucial for understanding its biological activity and interaction with biological targets. The stereochemistry of this compound plays a pivotal role in determining its efficacy and selectivity in pharmaceutical applications.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The [cis-3-fluorooxan-4-yl]methanol structure exemplifies these advantages, as the fluorine atom can influence the electronic properties of adjacent functional groups, thereby modulating the overall reactivity and binding affinity of the molecule.

One of the most compelling aspects of [cis-3-fluorooxan-4-yl]methanol is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The ability to introduce fluorine atoms into biological molecules has been particularly beneficial in enhancing their bioavailability and resistance to degradation by metabolic enzymes.

The synthesis of [cis-3-fluorooxan-4-yl]methanol involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing derivatives of [cis-3-fluorooxan-4-yl]methanol that exhibit desired biological activities.

Recent studies have highlighted the potential of [cis-3-fluorooxan-4-yl]methanol in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluorooxane ring can serve as a scaffold for designing molecules that interact selectively with specific kinase domains, thereby inhibiting abnormal cell proliferation. Additionally, the hydroxymethyl group provides a versatile handle for further functionalization, allowing researchers to tailor the properties of the final drug candidates.

The impact of fluorine substitution on pharmacological properties has been extensively studied in recent literature. For instance, fluorinated analogs of [cis-3-fluorooxan-4-yl]methanol have demonstrated improved binding affinity to target proteins compared to their non-fluorinated counterparts. This enhanced binding is attributed to the ability of fluorine atoms to engage in favorable interactions with biological targets, such as hydrogen bonding and π-stacking interactions.

In conclusion, [cis-3-fluorooxan-4-yl]methanol (CAS No. 1904147-09-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications. Its role as a key intermediate in drug development underscores the importance of fluorinated compounds in modern medicine. As research continues to uncover new synthetic strategies and biological functions, [cis-3-fluorooxan-4-ylylmethanol is poised to remain at the forefront of medicinal chemistry innovation.